3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine

• CAS RN: 5599-99-5
• Molecular Formula: C14H12N4
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine
• InChI: InChI=1S/C14H12N4/c1-2-5-11(6-3-1)9-13-16-14(18-17-13)12-7-4-8-15-10-12/h1-8,10H,9H2,(H,16,17,18)
• InChI Key: JBULHMQUIXZGAO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NC(=NN2)C3=CN=CC=C3

Description

3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine is a chemical compound that belongs to the family of triazole derivatives. It has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine is not fully understood. However, it is believed to exert its antibacterial and antifungal activities by inhibiting the synthesis of essential macromolecules such as DNA and proteins. It may also disrupt the cell membrane integrity of microorganisms. The antitumor activity of this compound is attributed to its ability to induce apoptosis and inhibit cell proliferation. The inhibition of enzymes such as cholinesterase and tyrosinase is due to the formation of a stable complex between the compound and the active site of the enzyme.
Biochemical and Physiological Effects:
3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine has been found to exhibit significant biochemical and physiological effects. It can induce oxidative stress and DNA damage in cancer cells, leading to their death. It can also inhibit the growth of pathogenic bacteria and fungi. Moreover, it can act as a potent inhibitor of enzymes involved in various physiological processes such as neurotransmission and melanin synthesis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine in lab experiments include its high potency and selectivity towards specific targets. It can also be easily synthesized in the laboratory using simple and cost-effective methods. However, its limitations include its potential toxicity and the need for further studies to determine its pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for the study of 3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine. These include:
1. Investigation of its potential use as a therapeutic agent for the treatment of cancer, bacterial and fungal infections, and other diseases.
2. Development of novel synthetic methods to improve the yield and purity of the compound.
3. Study of its pharmacokinetic and pharmacodynamic properties to determine its safety and efficacy in vivo.
4. Identification of its molecular targets and elucidation of its mechanism of action.
5. Investigation of its potential use as a fluorescent probe for the detection of metal ions in biological samples.
Conclusion:
In conclusion, 3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine is a promising chemical compound that has shown significant potential for various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound as a therapeutic agent and a fluorescent probe for metal ions detection in biological samples.

Synthesis Methods

The synthesis of 3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine involves the reaction of 5-aminopyridine with benzyl isothiocyanate and sodium azide in the presence of copper(II) sulfate pentahydrate as a catalyst. The reaction takes place in a solvent mixture of water and ethanol at reflux temperature for several hours. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

3-(5-benzyl-1H-1,2,4-triazol-3-yl)pyridine has been studied for its potential applications in various scientific research fields. It has been found to exhibit significant antibacterial, antifungal, and antitumor activities. It can also act as a potent inhibitor of enzymes such as cholinesterase and tyrosinase. Moreover, it has been investigated for its potential use as a fluorescent probe for the detection of metal ions.